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Compound of Interest

Compound Name: 4-Amino-5-methylisophthalonitrile

Cat. No.: B2842811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-5-methylisophthalonitrile is a key chemical intermediate, primarily recognized for its

role in the synthesis of a novel class of insecticides known as anthranilic diamides. Its unique

structure, featuring an aromatic ring substituted with amino, methyl, and two nitrile functional

groups, makes it a versatile building block in organic synthesis. This technical guide provides

an in-depth overview of its chemical properties, a detailed experimental protocol for its

synthesis, its mechanism of action in target organisms, and a list of commercial suppliers.

Chemical and Physical Properties
4-Amino-5-methylisophthalonitrile is a solid at room temperature with the chemical formula

C₉H₇N₃ and a molecular weight of 157.17 g/mol . A summary of its key identifiers and

properties is presented in Table 1.
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Property Value

CAS Number 98589-70-9

Molecular Formula C₉H₇N₃

Molecular Weight 157.17 g/mol

Appearance Off-white to light yellow powder

Solubility Soluble in many organic solvents

Commercial Suppliers
A number of chemical suppliers offer 4-Amino-5-methylisophthalonitrile, typically for

research and development purposes. Table 2 provides a list of some commercial suppliers.

Supplier Location

BLD Pharm Shanghai, China

Synblock San Diego, CA, USA

Benchchem USA

Amadis Chemical Hangzhou, China

Experimental Protocols
Synthesis of 4-Amino-5-methylisophthalonitrile
The synthesis of 4-Amino-5-methylisophthalonitrile is most commonly achieved through the

cyanation of a dihalogenated aniline precursor. The following protocol is a representative

method.

Reaction Scheme:
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2,4-Dibromo-6-methylaniline 4-Amino-5-methylisophthalonitrile

Solvent: DMF
Heat+ 2 CuCN

+ 2 CuBr

Click to download full resolution via product page

A representative reaction scheme for the synthesis of 4-Amino-5-methylisophthalonitrile.

Materials:

2,4-Dibromo-6-methylaniline

Copper(I) cyanide (CuCN)

Dimethylformamide (DMF)

Ethyl acetate

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

To a stirred solution of 2,4-dibromo-6-methylaniline in anhydrous DMF, add copper(I)

cyanide.

Heat the reaction mixture at reflux for several hours. Monitor the reaction progress by thin-

layer chromatography (TLC).

After completion of the reaction, cool the mixture to room temperature and pour it into a

stirred aqueous solution of ferric chloride and hydrochloric acid.
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Stir the mixture for 30 minutes, then extract the product with ethyl acetate.

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of hexane and ethyl acetate).

Combine the fractions containing the pure product and evaporate the solvent to yield 4-
Amino-5-methylisophthalonitrile as a solid.

Characterization
The structure and purity of the synthesized 4-Amino-5-methylisophthalonitrile should be

confirmed by spectroscopic methods.

¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show distinct signals

corresponding to the aromatic protons, the amino group protons, and the methyl group

protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will display resonances

for the aromatic carbons, the nitrile carbons, and the methyl carbon.

IR (Infrared) Spectroscopy: Characteristic absorption bands for the N-H stretching of the

primary amine, C≡N stretching of the nitrile groups, and C-H stretching of the aromatic and

methyl groups are expected.

MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak

corresponding to the molecular weight of the compound.

Signaling Pathway and Mechanism of Action
4-Amino-5-methylisophthalonitrile is a crucial precursor for anthranilic diamide insecticides

like chlorantraniliprole and cyantraniliprole. The mode of action of these insecticides is the

modulation of insect ryanodine receptors (RyRs).[1][2][3][4]
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Ryanodine receptors are large ion channels located on the sarcoplasmic reticulum of muscle

cells. In insects, the binding of anthranilic diamides to a specific site on the RyR leads to the

uncontrolled release of calcium ions from internal stores into the cytoplasm. This disruption of

calcium homeostasis results in muscle contraction, paralysis, cessation of feeding, and

ultimately, the death of the insect.[1][2][3]
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Signaling pathway of anthranilic diamide insecticides.
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Conclusion
4-Amino-5-methylisophthalonitrile is a valuable chemical intermediate with a well-defined

role in the agrochemical industry. The synthetic route to this compound is established, and its

primary biological relevance is through its conversion to potent insecticides that target the

insect ryanodine receptor. This guide provides a comprehensive overview for researchers and

professionals in drug discovery and development, highlighting the key technical aspects of this

important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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